2-methoxy-4,5-dimethyl-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-[2-[6-oxo-3-(1,2,4-triazol-1-yl)pyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H20N6O4S/c1-12-8-14(27-3)15(9-13(12)2)28(25,26)20-6-7-22-17(24)5-4-16(21-22)23-11-18-10-19-23/h4-5,8-11,20H,6-7H2,1-3H3
• InChI Key: LAHZDROZKVXTMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)N3C=NC=N3)OC
• Molecular Formula: C17H20N6O4S
• Molecular Weight: 404.4 g/mol

Description

2-methoxy-4,5-dimethyl-N-(2-(6-oxo-3-(1H-1,2,4-triazol-1-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H20N6O4S and its molecular weight is 404.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

One study explores the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020). This suggests that similar benzenesulfonamide derivatives, including the compound , may have applications in developing new photosensitizers for therapeutic uses.

Antimicrobial Activity

Another research focus is on pyrazoline and pyrazole derivatives bearing benzenesulfonamide moieties, demonstrating antibacterial and antifungal activities. These compounds were synthesized and tested against various microorganisms, showing significant antimicrobial properties (Hassan, 2013). This indicates the potential of benzenesulfonamide derivatives, including the specific compound mentioned, in the development of new antimicrobial agents.

Pharmacokinetic Studies

Research into the pharmacokinetic properties of compounds similar to the one mentioned has been conducted. For instance, the determination of TA-0201, a novel orally active non-peptide endothelin antagonist, in rat plasma and tissues using liquid chromatography tandem mass spectrometry (LC-MS/MS) highlights the importance of these studies in understanding the distribution and metabolism of therapeutic agents (Ohashi, Nakamura, & Yoshikawa, 1999). This suggests potential applications in pharmacokinetic research for the compound of interest.